Cas no 342613-88-1 (N-Methyl-4-sulfanylbutanamide)

• Product Name: N-Methyl-4-sulfanylbutanamide
• CAS No: 342613-88-1
• MF: C₅H₁₁NOS
• MW: 133.211940050125
• CID: 5706512
• PubChem ID: 104159
• Update Time: 2025-05-19

N-Methyl-4-sulfanylbutanamide Chemical and Physical Properties

Names and Identifiers

• 342613-88-1
• EN300-129341
• N-methyl-4-sulfanylbutanamide
• AKOS006358599
• SCHEMBL7869994
• 3-thiomethyl-N-methyl-propionamide
• Butanamide, 4-mercapto-N-methyl-
• N-Methyl-4-sulfanylbutanamide

• Inchi： 1S/C5H11NOS/c1-6-5(7)3-2-4-8/h8H,2-4H2,1H3,(H,6,7)
• InChI Key： IBXUUHQMQWBEMC-UHFFFAOYSA-N
• SMILES： SCCCC(NC)=O

Computed Properties

• Exact Mass: 133.05613515g/mol
• Monoisotopic Mass: 133.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 74.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 30.1Ų

Experimental Properties

• Density: 1.016±0.06 g/cm3(Predicted)
• Boiling Point: 301.0±25.0 °C(Predicted)
• pka: 10.12±0.10(Predicted)

Additional information on N-Methyl-4-sulfanylbutanamide

N-Methyl-4-sulfanylbutanamide (CAS No. 342613-88-1): An Overview of a Promising Compound in Medicinal Chemistry

N-Methyl-4-sulfanylbutanamide (CAS No. 342613-88-1) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, also known as N-Methylthiobutyramide, is characterized by its sulfanyl (thioether) functional group and an amide moiety, which contribute to its chemical stability and biological activity.

The chemical structure of N-Methyl-4-sulfanylbutanamide consists of a butyl chain with a sulfur atom attached to the fourth carbon, and an amide group at the nitrogen atom. This structure imparts several interesting properties that make it a valuable candidate for various pharmaceutical applications. The sulfanyl group is known to play a crucial role in the compound's reactivity and biological interactions, while the amide group enhances its solubility and stability.

Recent studies have highlighted the potential of N-Methyl-4-sulfanylbutanamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Research has shown that compounds with sulfanyl groups can exhibit neuroprotective effects by scavenging free radicals and reducing oxidative stress. The amide functionality further enhances these properties by improving the compound's ability to cross the blood-brain barrier.

In addition to its neuroprotective properties, N-Methyl-4-sulfanylbutanamide has also shown promise in anti-inflammatory and analgesic applications. Inflammatory conditions, such as arthritis and other chronic inflammatory disorders, can benefit from compounds that modulate inflammatory pathways. Studies have demonstrated that N-Methyl-4-sulfanylbutanamide can inhibit the production of pro-inflammatory cytokines, thereby reducing inflammation and pain.

The synthesis of N-Methyl-4-sulfanylbutanamide is well-documented in the literature. One common synthetic route involves the reaction of 4-bromobutyl sulfide with methylamine, followed by an amidation step using an appropriate carboxylic acid or acid chloride. This method provides a high yield and purity, making it suitable for large-scale production. The synthetic process can be optimized to minimize side reactions and improve overall efficiency.

The pharmacokinetic properties of N-Methyl-4-sulfanylbutanamide have been extensively studied to understand its behavior in biological systems. In vitro and in vivo experiments have shown that the compound exhibits good absorption, distribution, metabolism, and excretion (ADME) profiles. Its ability to cross cell membranes and reach target tissues makes it an attractive candidate for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of N-Methyl-4-sulfanylbutanamide in human subjects. Preliminary results have been promising, with no significant adverse effects reported at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential interactions with other medications.

In conclusion, N-Methyl-4-sulfanylbutanamide (CAS No. 342613-88-1) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and favorable pharmacological properties make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action, it is likely that this compound will play an increasingly important role in the treatment of various diseases.